![molecular formula C10H14MoO6 B7970447 Molybdenum(II) acetylacetonate](/img/structure/B7970447.png)
Molybdenum(II) acetylacetonate
Overview
Description
Molybdenum(II) acetylacetonate is a useful research compound. Its molecular formula is C10H14MoO6 and its molecular weight is 326.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalysis of Etherification and Thioetherification Reactions : Molybdenum(VI) dioxo (acetylacetonate)2 has been used as a catalyst in the direct oxo- and thioetherification of alcohol. This method allows for the selective synthesis of symmetrical and unsymmetrical ethers, as well as the synthesis of Aryl thioether, demonstrating the catalyst's versatility in organic synthesis (Singh, Whittington, & Srivastava, 2020).
Polymer-supported Molybdenum Acetylacetonate : Research has explored the preparation of polymer-anchored molybdenum acetylacetonate, which involved functionalizing copolymers to introduce acetylacetonate groups and then complexing them with molybdenum. This study underscores the potential of molybdenum acetylacetonate in material science and polymer chemistry (Cazaux & Cazé, 1993).
Photocatalytic Enhancement : The combination of MoO[sub 3] with TiO[sub 2] has shown a significant enhancement in photocatalytic properties, potentially due to increased electron transfer rates via a reduced molybdenum species. This finding is crucial for applications in waste and drinking water treatment (Lee, Do, Dwight, & Wold, 1993).
Thin Film Preparation : A new sol-gel process using molybdenum acetylacetonate has been developed to prepare molybdenum oxide thin films. This advancement could have implications in various technological applications, especially in the field of coatings and material science (Jiebing et al., 2003).
Epoxidation of Olefins : Research on molybdenum complexes, including MoO2(acac)2, has been conducted to study their role as (pre)catalysts in the epoxidation of olefins. This study is relevant for understanding catalytic mechanisms and improving industrial catalytic processes (Morlot, Uyttebroeck, Agustin, & Poli, 2013).
Preparation of Molybdenum Oxide Films by MOCVD : Molybdenum oxide films have been prepared using molybdenum dioxide acetylacetonate as a precursor in a MOCVD (Metal Organic Chemical Vapor Deposition) process. This process is significant in the field of material science for the development of advanced coatings and thin films (Guerrero, Garcia, Santes, & Gómez, 2007).
properties
IUPAC Name |
dioxomolybdenum(2+);(Z)-4-oxopent-2-en-2-olate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C5H8O2.Mo.2O/c2*1-4(6)3-5(2)7;;;/h2*3,6H,1-2H3;;;/q;;+2;;/p-2/b2*4-3-;;; | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKMUJBBRXZPAJY-VGKOASNMSA-L | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)C)[O-].CC(=CC(=O)C)[O-].O=[Mo+2]=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C/C(=O)C)/[O-].C/C(=C/C(=O)C)/[O-].O=[Mo+2]=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14MoO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.